Cas no 899725-94-1 (4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 899725-94-1
• MF: C₁₉H₁₈N₆O₃
• MW: 378.38462305069
• CID: 5440530
• PubChem ID: 18591858
• Update Time: 2025-05-25

4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine
• 4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine
• F3167-0271
• CCG-166939
• MFCD08141191
• 5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)triazol-4-amine
• AKOS001914657
• 899725-94-1
• 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H18N6O3/c1-3-27-15-8-4-12(5-9-15)18-21-19(28-23-18)16-17(20)25(24-22-16)13-6-10-14(26-2)11-7-13/h4-11H,3,20H2,1-2H3
• InChI Key： IKYQEDVOLURXAA-UHFFFAOYSA-N
• SMILES： O1C(C2=C(N)N(C3C=CC(=CC=3)OC)N=N2)=NC(C2C=CC(=CC=2)OCC)=N1

Computed Properties

• Exact Mass: 378.14403846g/mol
• Monoisotopic Mass: 378.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.1±65.0 °C(Predicted)
• pka: -2.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine

Introduction to Compound with CAS No. 899725-94-1 and Product Name: 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine

The compound with the CAS number 899725-94-1 and the product name 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, characterized by a combination of oxadiazole and triazole heterocyclic rings, alongside functional groups such as 4-ethoxyphenyl and 4-methoxyphenyl, positions it as a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their diverse biological activities. The oxadiazole moiety is particularly noteworthy for its presence in numerous bioactive molecules, exhibiting properties that make it an attractive scaffold for drug design. Similarly, the triazole ring is well-documented for its role in various pharmacological applications, including antimicrobial and anti-inflammatory agents. The synergistic effect of these heterocycles in the compound under discussion may contribute to enhanced biological properties.

The presence of 4-ethoxyphenyl and 4-methoxyphenyl substituents adds another layer of complexity to the compound's structure. These aromatic groups are known for their ability to modulate electronic properties and interact with biological targets in specific ways. The ethoxy group can influence solubility and metabolic stability, while the methoxy group may enhance binding affinity to certain receptors. Such functionalization strategies are commonly employed in medicinal chemistry to optimize drug-like properties.

Recent studies have highlighted the importance of multiheterocyclic systems in drug discovery. Compounds that incorporate multiple heterocyclic rings often exhibit a broader spectrum of biological activities compared to their single-ring counterparts. The compound in question, with its combined oxadiazole-triazole core, aligns with this trend and may offer advantages such as improved efficacy and reduced toxicity. Furthermore, the structural diversity introduced by the 4-ethoxyphenyl and 4-methoxyphenyl groups could lead to novel mechanisms of action.

From a synthetic perspective, the preparation of such complex molecules requires meticulous planning and expertise. The synthesis of 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic methodologies are employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions may be utilized to construct the aromatic rings efficiently.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary data suggest that it possesses promising bioactivity profiles in vitro. For instance, it has shown potential as an inhibitor of certain enzymes implicated in inflammatory pathways. Additionally, its interaction with biological targets relevant to neurological disorders is being explored. These early findings underscore the compound's therapeutic potential and justify further investigation.

In conclusion, the compound with CAS No. 899725-94-1 and product name 4-3-(4-et hoxyphenyl)-1,2,4 oxadiazol -5 - yl - 1 - ( 4 - meth oxyph enyl) - 1 H - 1 , 2 , 3 tri azol -5 - am ine represents a significant contribution to modern pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is expected to play a crucial role in addressing unmet medical needs across various therapeutic areas.